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Compound of Interest

Compound Name: 2-Chloro-6-(thiophen-2-yl)pyridine

Cat. No.: B13423603

Get Quote

Technical Monograph: 2-Chloro-6-(thiophen-2-
yl)pyridine
Operational Guide for Handling, Safety, and Synthetic Application

Part 1: Molecular Profile & Strategic Utility
The "Privileged Scaffold" Concept 2-Chloro-6-(thiophen-2-yl)pyridine (CAS: 569336-82-7)

represents a critical "Donor-Acceptor" (D-A) building block in modern organic electronics and

medicinal chemistry. Unlike simple aryl chlorides, this molecule possesses a built-in electronic

gradient: the electron-deficient pyridine ring (Acceptor) coupled with the electron-rich thiophene

(Donor).

For the drug development professional, this asymmetry is the primary utility. The remaining

chlorine atom at the C2 position is highly activated for further nucleophilic aromatic substitution

(

) or Palladium-catalyzed cross-coupling, allowing for the rapid construction of non-symmetrical
2,6-disubstituted pyridines—a structural motif common in kinase inhibitors and OLED transport
layers.
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Physicochemical Characterization
Data synthesized from structural analogues and standard isomeric profiles.

Property Value / Description Operational Note

CAS Number 569336-82-7
Unique identifier for inventory

tracking.

Formula Heteroaryl Chloride.

Molecular Weight 195.67 g/mol
Use for stoichiometry

calculations.

Physical State Solid (White to Off-white)
Check melting point for purity

validation.

Solubility Soluble in DCM, THF, EtOAc

Insoluble in water. Do not use

aqueous extraction as primary

purification.

Stability Air-stable (Short term)

Long-term storage: Inert

atmosphere recommended to

prevent thiophene oxidation.

Part 2: Risk Assessment & Toxicology (The "SDS" Core)
Mechanism of Toxicity While specific toxicological data for this exact isomer is limited, we apply

a Read-Across approach based on 2-chloropyridine and thiophene derivatives.

Halogenated Heterocycles: The C-Cl bond, while stable, can undergo hydrolysis or metabolic

displacement, potentially generating reactive metabolites.

Irritation Pathway: The lipophilic nature of the thiophene moiety facilitates skin absorption,

while the pyridine nitrogen can protonate in physiological pH, leading to mucous membrane

irritation.

GHS Classification & Hazard Codes Conservative classification based on structural class.
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Hazard Class Category H-Code Statement

Acute Toxicity Oral - Cat 4 H302
Harmful if swallowed.

[1][2]

Skin Corrosion Irritant - Cat 2 H315
Causes skin irritation.

[2][3]

Eye Damage Irritant - Cat 2A H319
Causes serious eye

irritation.[2][3][4][5]

STOT - SE
Resp.[1][3][4][5][6]

Tract - Cat 3
H335

May cause respiratory

irritation.[2][4]

Visualization: Risk Management Workflow
The following diagram outlines the logical flow for safety decision-making when handling this

compound.
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(Fume Hood > 100 fpm)
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(Nitrile Gloves, Goggles)

 Barrier

Safe Handling
Action

Emergency Response
(Eyewash/Shower)

 Failure Mode
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Caption: Logical flow from hazard identification to operational controls. Red indicates critical

hazard, Blue indicates control barriers.

Part 3: Operational Protocols
1. Storage & Stability Protocol

Atmosphere: Store under Argon or Nitrogen. Thiophene rings are susceptible to oxidative

degradation over extended periods.

Temperature: Refrigeration (

) is recommended to maintain high purity (>98%) for catalytic applications.

Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.
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2. Emergency Response (Self-Validating Steps)

Eye Contact: Flush immediately.[7] Validation: Use pH paper on the runoff water; continue

flushing until neutral pH is observed (pyridine bases can linger).

Spill Cleanup: Do not use water (spreads the lipophilic solid). Use a solvent-absorbent pad

or vermiculite.

Part 4: Synthetic Application Strategy
The Suzuki-Miyaura Coupling Context The primary use of 2-Chloro-6-(thiophen-2-yl)pyridine
is as an electrophile in Suzuki couplings. The challenge is the "poisoning" effect of the pyridine

nitrogen, which can coordinate to the Palladium catalyst, deactivating it.

Optimized Reaction Protocol

Ligand Selection: Use bulky, electron-rich phosphines (e.g., XPhos or SPhos) to prevent the

pyridine nitrogen from binding to the Pd center.

Base Selection: Weak bases (

or

) are preferred over strong alkoxides to prevent side reactions on the thiophene ring.

Solvent System: 1,4-Dioxane/Water (4:1) promotes the solubility of the boronic acid partner.

Visualization: Synthetic Mechanism
This diagram illustrates the catalytic cycle, highlighting where the specific structural features of

the molecule interact with the catalyst.

Substrate:
2-Cl-6-(Thiophen)Py

Oxidative Addition
(Rate Limiting)

 + Pd(0)

Pd(0) Active
Species

Transmetallation
(+ Boronic Acid)

 Pd(II) Species
Reductive Elimination

(Product Release)

 Catalyst Regen

Product:
2,6-Disubstituted Pyridine
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Caption: Palladium catalytic cycle. The oxidative addition step is critical; bulky ligands prevent

pyridine coordination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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